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Compound of Interest

Compound Name: 3-Chloro-2,4-dimethylpentane

Cat. No.: B103076

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of 3-Chloro-2,4-
dimethylpentane (CAS No. 19174-61-9). Adherence to these protocols is crucial to ensure
personnel safety and maintain the integrity of the chemical.

Chemical and Physical Properties

While extensive experimental data for 3-Chloro-2,4-dimethylpentane is not readily available,
the following table summarizes its key computed properties.

Property Value Source

Molecular Formula C7H15CI --INVALID-LINK--
Molecular Weight 134.65 g/mol --INVALID-LINK--[1]
XLogP3 3.5 --INVALID-LINK--[1]
Exact Mass 134.0862282 Da --INVALID-LINK--[1]
CAS Number 19174-61-9 --INVALID-LINK--[1]

Health and Safety Information
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3-Chloro-2,4-dimethylpentane is a halogenated alkane and should be handled with care.
Although specific toxicity data is limited, compounds in this class may pose health risks.

Potential Hazards:
e May cause skin and eye irritation upon contact.
 Inhalation of vapors may cause respiratory tract irritation.

 Ingestion can be harmful.

Experimental Protocols
Personal Protective Equipment (PPE)

A comprehensive assessment of PPE is essential before handling 3-Chloro-2,4-
dimethylpentane.

Required Personal Protective Equipment

e

\ Jear Wear Assess need for
oat } kchemlcal Splash Goggles (ANSI Z87.1 approved) Nitrile or Neoprene Gloves

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) workflow for handling 3-Chloro-2,4-
dimethylpentane.

Protocol:
» Eye Protection: Always wear chemical splash goggles that conform to ANSI Z87.1 standards.

e Hand Protection: Wear nitrile or neoprene gloves. Inspect gloves for any signs of
degradation or puncture before use.

» Body Protection: A flame-retardant laboratory coat must be worn.
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» Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume
hood. If ventilation is insufficient, a NIOSH-approved respirator with an organic vapor
cartridge is required.

Handling Procedures

Strict adherence to the following handling procedures will minimize exposure and reduce the
risk of accidents.

Prepare Work Area
(in fume hood)

(Obtain 3-ChIoro-2,4-dimethylpentane)

:
(Dispense Required Amount)
:
(Tightly Seal Container)

:

(Return to Storage)
:

(Clean Work Area)

Click to download full resolution via product page

Caption: Workflow for the safe handling of 3-Chloro-2,4-dimethylpentane.

Protocol:
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o Work Area Preparation: All handling of 3-Chloro-2,4-dimethylpentane should be conducted
within a certified chemical fume hood to minimize inhalation exposure.

e Grounding: Use non-sparking tools and ensure that all equipment is properly grounded to
prevent static discharge, which could ignite flammable vapors.

» Dispensing: When transferring the liquid, do so slowly and carefully to avoid splashing.
» Avoid Contact: Avoid direct contact with skin and eyes.

o Hygiene: After handling, wash hands thoroughly with soap and water. Do not eat, drink, or
smoke in the laboratory.

Storage Procedures

Proper storage is critical to maintaining the chemical's stability and preventing hazardous
situations.

Protocol:

Container: Store in a tightly sealed, properly labeled container.

Location: Keep the container in a cool, dry, and well-ventilated area.

Incompatibilities: Store away from strong oxidizing agents, bases, and reactive metals.

Ignition Sources: The storage area should be free of heat, sparks, and open flames.

Spill Response Protocol

In the event of a spill, immediate and appropriate action is necessary.
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(Evacuate Immediate Area)

'

Increase Ventilation

'

Don Appropriate PPE

'

(Contain Spill with Absorbent Material)

'

(Collect Absorbed Material)

'

(Dispose as Hazardous Waste)

(Decontaminate Spill Area)
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Caption: Step-by-step workflow for responding to a 3-Chloro-2,4-dimethylpentane spill.

Protocol:
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e Evacuation and Ventilation: Immediately evacuate the spill area and ensure it is well-
ventilated. If the spill is large or in a poorly ventilated area, evacuate the entire lab and notify
emergency personnel.

o Personal Protective Equipment: Before attempting to clean the spill, don the appropriate
PPE as outlined in section 3.1.

o Containment: For small spills, contain the liquid with an inert absorbent material such as
vermiculite, sand, or a commercial sorbent pad.

o Collection: Carefully collect the absorbed material using non-sparking tools and place it in a
sealed, labeled container for hazardous waste.

o Decontamination: Decontaminate the spill area with a suitable solvent, followed by soap and
water.

o Reporting: Report the spill to the laboratory supervisor and the institutional safety office.

Waste Disposal

3-Chloro-2,4-dimethylpentane and any contaminated materials must be disposed of as
hazardous waste.

Protocol:

» Waste Collection: Collect all waste containing 3-Chloro-2,4-dimethylpentane in a
designated, sealed, and properly labeled hazardous waste container.

e Labeling: The waste container must be clearly labeled as "Hazardous Waste: 3-Chloro-2,4-
dimethylpentane” and include the date of accumulation.

» Disposal: Arrange for the disposal of the hazardous waste through the institution's
environmental health and safety office, following all local, state, and federal regulations for
chlorinated hydrocarbon waste. Do not dispose of this chemical down the drain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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